BE“GH@ Methodological & Application

Check Availability & Pricing

Quantitative Analysis of Carbon Monoxide Using
"CO probe 1": Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: CO probe 1
Cat. No.: B606503
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon monoxide (CO) is increasingly recognized as a crucial gasotransmitter, playing a
significant role in a variety of physiological and pathological processes, including inflammation,
vascular function, and cancer.[1][2][3] The ability to accurately quantify CO concentrations in
biological systems is paramount for understanding its complex roles and for the development of
CO-based therapeutics. "CO probe 1" (also known as COP-1) is a fluorescent probe designed
for the selective detection and imaging of carbon monoxide in living cells.[2][4] This document
provides detailed application notes and protocols for the quantitative analysis of CO using "CO
probe 1"

Principle of Detection

"CO probe 1" is an allyl fluorescein ether-based probe that operates on a palladium-mediated
Tsuji-Trost reaction.[1][5] In the presence of palladium(ll) chloride (PdCIz), carbon monoxide
reduces Pd(Il) to Pd(0). This catalytically active Pd(0) then cleaves the allyl ether protecting
group from the fluorescein molecule.[1] This deallylation process releases the highly
fluorescent fluorescein, resulting in a significant "turn-on" fluorescence signal that is
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proportional to the CO concentration.[1][6] The probe exhibits high selectivity for CO over other
biologically relevant reactive oxygen and nitrogen species.[4][5]

CO Detection Mechanism of CO probe 1
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Figure 1: Mechanism of CO detection by "CO probe 1".

Quantitative Data Summary

The following table summarizes the key quantitative parameters of "CO probe 1" for the

detection of carbon monoxide.
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Cell Type /
Parameter Value o Reference
Conditions
Excitation Wavelength ) )
450-493 nm In vitro / Live Cells [1][5]

(ex)

Emission Wavelength
(Aem)

525-527 nm (Green)

In vitro / Live Cells

[5]

Fluorescence

Enhancement

~150-fold

In vitro

[1]

Response Time

Within 20-30 minutes

Live Cells

[1]5]

In vitro (using a similar

Detection Limit ~45 nM [7]
NIR probe)
Recommended HelLa, A549, RAW
. 1pM [1][5][6]
Concentration 264.7 cells

Experimental Protocols

Reagent Preparation
e "CO probe 1" Stock Solution (10 mM):

o Before opening, centrifuge the vial to collect the lyophilized solid at the bottom.[5]

o Warm the vial to room temperature.[5]

o Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 10 mM stock

solution (e.g., for 1 mg of "CO probe 1" with a molar mass of 412.43 g/mol , add 242 uL of

DMSO).[5]

o Vortex to dissolve completely.

o Store aliquots at -20°C, protected from light.[5]

e PdCIz Stock Solution (1 mM):
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o Prepare a 1 mM stock solution of PdCIz in deionized water.

o CO-Releasing Molecule (CORM) Stock Solution (e.g., CORM-3 at 10 mM):

o Prepare a stock solution of a suitable CORM (e.g., CORM-3) in deionized water or an
appropriate solvent. CORMs are used as positive controls to induce a CO signal.[5]

Protocol for Live Cell Imaging and Quantification of
Exogenous CO

This protocol is designed for the detection of CO introduced to the cells from an external

source, such as a CORM.
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Workflow for Exogenous CO Detection

1. Seed cellsin a
24-well plate and
culture overnight

!

2. Pre-incubate cells with
CORM-3 (e.g., 10 pM)
for 30 min at 37°C

!

3. Add "CO probe 1" (1 uM)
and PdClz (1 pM)
for 30 min at 37°C

!

4. Wash cells with
PBS buffer

5. Image cells using

fluorescence microscopy
(Ex: 450-480 nm, Em: 527 nm)

Click to download full resolution via product page

Figure 2: Experimental workflow for detecting exogenous CO.

Detailed Steps:

o Cell Seeding: Plate cells of interest in a 24-well plate or other suitable imaging dish and
culture overnight to allow for adherence.[5]
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» Positive Control (CORM Treatment):
o Remove the cell culture medium.

o Pre-incubate the cells with a CO-releasing molecule (e.g., 10 uM CORM-3) in cell culture
medium for 30 minutes at 37°C.[5] The optimal concentration of the CORM should be
determined by the end-user.[5]

e Probe Loading:
o After the pre-incubation, remove the CORM-containing medium.

o Add cell culture medium containing "CO probe 1" (final concentration 1 uM) and PdClz
(final concentration 1 uM).[5]

o Incubate for 30 minutes at 37°C.[5]
e Washing:
o Remove the probe-containing medium.

o Wash the cells three times with phosphate-buffered saline (PBS) to remove excess probe.

[1]
e Imaging and Analysis:
o Replace the PBS with fresh cell culture medium or imaging buffer.[5]

o Image the cells using a fluorescence microscope with appropriate filters (e.g., excitation at
450-480 nm and emission at 527 nm).[5]

o For quantitative analysis, measure the mean fluorescence intensity of the cells using
image analysis software (e.g., ImageJ). Compare the fluorescence intensity of CO-treated
cells to control cells (not treated with a CORM).

Protocol for Live Cell Imaging and Quantification of
Endogenous CO
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This protocol is adapted for detecting CO produced by the cells, for example, through the
activity of heme oxygenase-1 (HO-1).

Cell Seeding: Plate cells as described in the previous protocol.

Induction of Endogenous CO:

o To stimulate endogenous CO production, pre-treat cells with an inducer of HO-1, such as
hemin (e.g., 100 uM), for an appropriate duration (e.g., 30 minutes) at 37°C.[1] The
optimal concentration and incubation time for the inducer will vary depending on the cell
type and experimental conditions.

Probe Loading:

o Following induction, add a mixture of "CO probe 1" (1 uM) and PdClz (1 uM) to the cell
culture medium.[1]

o Incubate for 30 minutes at 37°C.[1]

Washing: Wash the cells three times with PBS.[1]

Imaging and Analysis: Image and quantify the fluorescence as described for exogenous CO
detection.

Data Interpretation and Considerations

» Controls: It is essential to include proper controls in your experiment. A negative control
group should consist of cells incubated with "CO probe 1" and PdCIz but without any CO
donor or inducer. A positive control group should be treated with a known concentration of a
CORM to confirm the probe's responsiveness.

o Toxicity: "CO probe 1" has been reported to have low cytotoxicity.[1] However, it is always
recommended to perform a cell viability assay (e.g., MTT assay) to confirm that the probe
and other reagents are not toxic at the concentrations used in your specific cell line.

o Selectivity: While "CO probe 1" is highly selective, it is good practice to be aware of potential
interfering substances in your experimental system. The probe shows no significant cross-
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reactivity with various anions, biothiols, amino acids, and reactive oxygen/nitrogen species.

[5]

+ Quantitative Analysis: For quantitative measurements, it is crucial to maintain consistent
imaging parameters (e.g., exposure time, gain) across all samples. A calibration curve can
be generated by exposing the probe to known concentrations of a CO donor in a cell-free
system to correlate fluorescence intensity with CO concentration.

Conclusion

"CO probe 1" is a powerful tool for the sensitive and selective detection of carbon monoxide in
living cells.[2][4] By following the detailed protocols and considering the principles outlined in
these application notes, researchers can effectively quantify and visualize CO, paving the way
for a deeper understanding of its biological functions and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606503/docs#quantitative-analysis-of-carbon-
monoxide-using-co-probe-1-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b606503/docs#quantitative-analysis-of-carbon-monoxide-using-co-probe-1-application-notes-and-protocols
https://www.benchchem.com/product/b606503/docs#quantitative-analysis-of-carbon-monoxide-using-co-probe-1-application-notes-and-protocols
https://www.benchchem.com/product/b606503?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

